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Compound of Interest

Compound Name: AL 8697

Cat. No.: B1662642 Get Quote

Disclaimer: The designation "AL 8697" likely refers to the Agilent 8697 Headspace Sampler, a

piece of laboratory equipment. The following information pertains to the proper disposal of this

instrument and not a chemical substance.

This guide provides essential safety and logistical information for the proper disposal of the

Agilent 8697 Headspace Sampler, ensuring the safety of personnel and compliance with

environmental regulations. The procedures outlined are intended for researchers, scientists,

and drug development professionals.

Immediate Safety and Handling Precautions
Before initiating the disposal process, it is crucial to observe the following safety measures:

Disconnect Power: Ensure the instrument is completely powered down and disconnected

from all electrical sources.[1]

Cooling Down: Allow all heated components, such as the oven and transfer line, to cool to

room temperature to prevent burns.[1]

Gas Lines: If flammable gases like hydrogen were used, turn off the supply at the source and

safely purge the lines.[1]

Heavy Equipment: The headspace sampler is heavy. Use a two-person lift to avoid injury

when moving the instrument.[1]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses and

gloves, especially during decontamination.

Step-by-Step Disposal and Decommissioning Plan
The disposal of the Agilent 8697 Headspace Sampler should follow a structured

decommissioning process to ensure all hazards are neutralized and the equipment is safe to

handle for disposal or recycling.

Step 1: Comprehensive Audit and Inventory

Before physical decommissioning, conduct a thorough audit of the instrument's usage history.

[2] This includes:

Documenting the types of samples and chemicals used with the instrument.

Identifying any potential biological or radiological contamination.

Creating an inventory of all components and accessories to be disposed of.

Step 2: Decontamination

Thorough decontamination is a critical step to ensure the safety of personnel handling the

equipment for disposal.[3][4]

Chemical Decontamination:

Remove any remaining samples, vials, and chemical residues from the instrument.[5]

Clean all accessible surfaces, including the vial racks and tray assembly, with a suitable

solvent or detergent.[6] For many surfaces, a solution of 70% isopropanol is effective, but

avoid bleach, peroxides, and other harsh chemicals that could damage the instrument.[1]

If hazardous chemicals were used, follow your institution's specific hazardous waste

disposal procedures for the cleaning materials.[5]

Biological Decontamination:
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If the instrument was used with biohazardous materials, decontaminate surfaces with an

appropriate disinfectant, such as a freshly prepared 10% bleach solution, followed by

wiping with water to remove corrosive residues.[4]

Radiological Decontamination:

If radioactive materials were used, contact your institution's Radiation Safety Officer for

specific decontamination and clearance procedures.

Step 3: Documentation

Proper documentation is essential for regulatory compliance and to ensure a clear record of the

decommissioning process.

Decontamination Form: Complete and attach a signed equipment decontamination form to

the instrument.[3][5] This form should detail the decontamination methods used and certify

that the equipment is safe to handle.

Record Keeping: Maintain a copy of the decontamination form for your records.[3]

Step 4: Disposal and Recycling

The Agilent 8697 Headspace Sampler is classified as Waste Electrical and Electronic

Equipment (WEEE).[7][8] As such, it must not be disposed of in general waste and should be

recycled according to local and national regulations.[7][8]

Contact Agilent: For users in the European Union, Agilent advises contacting your local

Agilent sales office for recycling information.[1]

Certified E-Waste Vendor: Alternatively, arrange for collection by a certified e-waste recycling

vendor that specializes in laboratory equipment.[9] These vendors can ensure that the

instrument is disposed of in an environmentally sound manner.

Institutional Procedures: Follow your institution's specific procedures for the disposal of

laboratory equipment, which may involve contacting the Environmental Health and Safety

(EHS) department or a designated waste management team.[4]
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Data Presentation
The following table summarizes the key specifications of the Agilent 8697 Headspace Sampler.

Feature Specification

Vial Capacity 48 vials on two removable racks

Vial Sizes Supported 10 mL, 20 mL, or 22 mL

Sample Overlap Simultaneously heat and shake up to 12 vials

GC Integration
Integrates with Agilent 8890, 8850, 8860, and

Intuvo 9000 GCs

User Interface GC touch screen and browser interface

Experimental Protocols
No specific experimental protocols were cited in the context of disposal. The primary

procedures are for decontamination and decommissioning.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of the Agilent 8697

Headspace Sampler.
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Phase 1: Preparation and Safety

Phase 2: Decontamination

Phase 3: Documentation and Disposal

Power Down and Disconnect Instrument

Cool Heated Components

Purge Gas Lines

Perform Safety Audit

Remove Samples and Vials

Chemical Decontamination

Biological Decontamination (if applicable)

Radiological Decontamination (if applicable)

Complete and Attach Decontamination Form

Contact EHS or Certified E-Waste Vendor

Arrange for Collection and Recycling

Maintain Disposal Records

Click to download full resolution via product page

Caption: Workflow for the Disposal of the Agilent 8697 Headspace Sampler.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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